Cas no 2223290-17-1 ([(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol)

• Product Name: [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol
• CAS No: 2223290-17-1
• MF: C₁₇H₂₀ClN₃O₃S
• MW: 381.87700176239
• CID: 5410578
• PubChem ID: 128992136
• Update Time: 2025-10-24

[(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-1-[[(1E)-2-(4-Chlorophenyl)ethenyl]sulfonyl]-4-(1-methyl-1H-pyrazol-4-yl)-3-pyrrolidinemethanol
• 2223290-17-1
• EN300-26609335
• rac-[(3R,4S)-1-[2-(4-chlorophenyl)ethenesulfonyl]-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-yl]methanol
• Z3009705359
• [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C17H20ClN3O3S/c1-20-9-14(8-19-20)17-11-21(10-15(17)12-22)25(23,24)7-6-13-2-4-16(18)5-3-13/h2-9,15,17,22H,10-12H2,1H3/b7-6+/t15-,17-/m0/s1
• InChI Key： JPYCPCXVZCIVII-PDZIMXBZSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1C[C@@H](CO)[C@H](C2C=NN(C)C=2)C1)(=O)=O

Computed Properties

• Exact Mass: 381.0913904g/mol
• Monoisotopic Mass: 381.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8Ų

Additional information on [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol

Comprehensive Analysis of [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol (CAS No. 2223290-17-1)

The compound [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol, with CAS No. 2223290-17-1, represents a sophisticated small molecule with significant potential in pharmaceutical research. Its unique structure combines a pyrrolidine core, a 1-methylpyrazol-4-yl substituent, and a (4-chlorophenyl)ethenyl]sulfonyl group, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its stereochemistry (3S,4R), which may influence its biological activity and binding affinity to target proteins.

In recent years, the demand for sulfonyl-containing compounds like this has surged due to their versatility in medicinal chemistry. The 4-chlorophenyl moiety is a common pharmacophore found in many FDA-approved drugs, contributing to enhanced lipophilicity and target engagement. Meanwhile, the 1-methylpyrazole fragment is known for its role in modulating kinase inhibition, a hot topic in oncology research. This dual functionality positions CAS No. 2223290-17-1 as a promising candidate for further investigation in autoimmune and inflammatory diseases.

The synthesis of [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol involves multi-step organic transformations, including stereoselective pyrrolidine formation and sulfonylation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and configuration. Given the growing emphasis on chiral drug development, this compound’s (3S,4R) configuration aligns with industry trends toward enantiomerically pure therapeutics.

From a drug metabolism perspective, the methanol group at the 3-position offers opportunities for further derivatization, such as esterification or oxidation to an aldehyde. This flexibility is valuable in prodrug design, a strategy increasingly used to improve bioavailability. Computational studies suggest the compound may exhibit favorable ADME properties, though experimental validation is ongoing. Its logP and polar surface area values indicate potential blood-brain barrier permeability, relevant for CNS-targeted applications.

In the context of AI-driven drug discovery, CAS No. 2223290-17-1 has been flagged by machine learning models for its structural novelty. Its sulfonamide linker is a trending motif in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Researchers are also exploring its potential as a covalent inhibitor, given the reactivity of its vinyl sulfone group with cysteine residues—an area gaining traction in kinase and protease inhibition.

Environmental and regulatory considerations for this compound are aligned with modern green chemistry principles. Its synthetic route has been optimized to minimize hazardous byproducts, reflecting the pharmaceutical industry’s shift toward sustainable manufacturing. As a non-controlled substance, it avoids the regulatory hurdles associated with scheduled chemicals, accelerating preclinical development timelines.

Future research directions for [(3S,4R)-1-[(E)-2-(4-Chlorophenyl)ethenyl]sulfonyl-4-(1-methylpyrazol-4-yl)pyrrolidin-3-yl]methanol may include structure-activity relationship (SAR) studies to optimize potency and selectivity. With the rise of fragment-based drug design, its core structure could serve as a valuable scaffold for library generation. The compound’s IP potential is underscored by its absence in major patent databases, offering opportunities for novel therapeutic claims.